2-[2-(2,4-Dihydroxyphenyl)-2-oxoethoxy]benzoic acid

• IUPAC Name: 2-[2-(2,4-dihydroxyphenyl)-2-oxoethoxy]benzoic acid
• InChI: InChI=1S/C15H12O6/c16-9-5-6-10(12(17)7-9)13(18)8-21-14-4-2-1-3-11(14)15(19)20/h1-7,16-17H,8H2,(H,19,20)
• InChI Key: LUEPOVJGDQMOLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)OCC(=O)C2=C(C=C(C=C2)O)O
• Molecular Formula: C15H12O6
• Molecular Weight: 288.25 g/mol

Description

“2-[2-(2,4-Dihydroxyphenyl)-2-oxoethoxy]benzoic acid” is a chemical compound with the molecular formula C15H12O6. It is used in proteomics research. This compound is related to benzimidazole, benzoxazole, and benzothiazole, which are synthesized from 2,4-dihydroxy benzoic acid.

Synthesis Analysis

The synthesis of this compound involves 2,4-dihydroxy benzoic acid and 1,2-phenelenediamine, 2-aminophenol, and 2-aminothiophenol. The synthesized compounds are fluorescent and their emission characteristics are very sensitive to the micro-environment.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C15H12O6. The absorption-emission characteristics of these compounds are studied as a function of pH. The change in the electronic transition, energy levels, and orbital diagrams of synthesized compounds were investigated by the molecular orbital calculation and were correlated with the experimental spectral emission.

Chemical Reactions Analysis

These compounds show a single absorption and dual emission with a large Stokes shift originating from excited state intramolecular proton transfer. The emission properties of these compounds are similar to those of their 2,4-di hydroxy benzimidazole analogues.

Scientific Research Applications

Fluorescent Probes and Sensors

• Application : Researchers use it as a fluorescent probe or sensor in biotechnology, including biomedical imaging and biosensing. .

Environment-Sensitive Materials

• Application : It can serve as an environment-sensitive material, responding to changes in pH or other factors. .

Two-Band Wavelength-Ratiometric Sensing

• Application : This compound’s unique photo physics allow it to exhibit two emission bands. .

Molecular Orbital Calculations and DFT Studies

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Comparison with Analogues

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Proteomics Research

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Future Directions

The future directions for this compound could involve further exploration of its potential applications in biotechnology, particularly in the fields of biomedical research and biosensing. Its fluorescence and emission characteristics make it a promising candidate for the development of new fluorescent labels, probes, and sensors.